Cas no 915887-93-3 (5-(4-benzylpiperazin-1-yl)sulfonyl-1H-1,3-benzodiazol-2-ol)

• Product Name: 5-(4-benzylpiperazin-1-yl)sulfonyl-1H-1,3-benzodiazol-2-ol
• CAS No: 915887-93-3
• MF: C₁₈H₂₀N₄O₃S
• MW: 372.441402435303
• CID: 6385033
• PubChem ID: 18525277
• Update Time: 2023-12-26

5-(4-benzylpiperazin-1-yl)sulfonyl-1H-1,3-benzodiazol-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-benzylpiperazin-1-yl)sulfonyl-1H-1,3-benzodiazol-2-ol
• Z56113253
• AKOS000441703
• 915887-93-3
• EN300-1609365
• 5-[(4-benzylpiperazin-1-yl)sulfonyl]-1H-1,3-benzodiazol-2-ol

• Inchi： 1S/C18H20N4O3S/c23-18-19-16-7-6-15(12-17(16)20-18)26(24,25)22-10-8-21(9-11-22)13-14-4-2-1-3-5-14/h1-7,12H,8-11,13H2,(H2,19,20,23)
• InChI Key： AYACCVKZIJKJNT-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C(=C1)NC(N2)=O)(N1CCN(CC2C=CC=CC=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 372.12561169g/mol
• Monoisotopic Mass: 372.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 90.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles